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Compound of Interest

Compound Name: vU0463271

Cat. No.: B611754

Essential Safety and Handling Guide for VU0463271

This document provides immediate safety, handling, and disposal protocols for VU0463271, a
potent and selective antagonist of the neuronal-specific potassium-chloride cotransporter 2
(KCC2). All personnel must review this guide and the full Safety Data Sheet (SDS) before
handling this compound.

Chemical and Physical Properties

Property Value

Molecular Formula C19H18N40S2

Molecular Weight 382.50 g/mol

CAS Number 1391737-01-1

Appearance Off-white to yellow solid

Purity >98% (HPLC)

Solubility Soluble in DMSO to 50 mM

Storage Powder: -20°C for up to 3 years. Stock solution:

-80°C for up to 2 years, -20°C for up to 1 year.
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Hazard Identification and Precautionary Measures

While VU0463271 is shipped as a non-hazardous chemical, its full toxicological properties
have not been extensively studied. Therefore, it should be handled with caution, assuming it is
potentially hazardous.

Potential Hazards:
e May cause skin and eye irritation upon direct contact.
e May be harmful if swallowed or inhaled.

e As a KCC2 antagonist, it can induce hyperexcitability and epileptiform discharges in
neuronal tissue.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A risk assessment should be conducted prior to any experiment involving VU0463271. The
following are minimum PPE requirements.

1. Engineering Controls:

¢ Always handle the solid compound and concentrated stock solutions within a certified
chemical fume hood.
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e Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):

PPE Item Specification

Chemical-resistant gloves (e.g., Nitrile),
Hand Protection changed regularly and immediately if

contaminated.

Safety glasses with side shields or safety

Eye Protection
goggles.

) ] A lab coat must be worn at all times. Ensure it is
Skin and Body Protection
fully buttoned.

Generally not required when handling in a fume
. _ hood. If weighing outside of a ventilated
Respiratory Protection i
enclosure, a NIOSH-approved respirator may be

necessary.

Experimental Workflow for Handling VU0463271
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Caption: Standard workflow for handling VU0463271.
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Disposal Plan

Proper disposal of VU0463271 and associated waste is crucial to prevent environmental
contamination and ensure laboratory safety.

1. Waste Segregation:

e Solid Waste: Unused VU0463271 powder, contaminated weigh boats, and pipette tips should
be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused stock solutions, experimental media containing VU0463271, and
solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous liquid
waste container. Do not mix with other solvent waste unless permitted by your institution's
environmental health and safety (EHS) office.

» Sharps Waste: Needles, syringes, or any other sharps contaminated with VU0463271 must
be disposed of in a designated sharps container.

2. Labeling and Storage:

¢ All waste containers must be labeled with "Hazardous Waste," the full chemical name
"VU0463271," and the approximate concentration and quantity.

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from incompatible materials.

3. Final Disposal:

o All waste must be disposed of through your institution's EHS-approved hazardous waste
management program. Do not pour any solutions containing VU0463271 down the drain.

Emergency Procedures
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Situation Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,
Spill vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's EHS team immediately.

 To cite this document: BenchChem. [Personal protective equipment for handling
VU0463271]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611754#personal-protective-equipment-for-handling-
vu0463271]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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